Cas no 161282-57-1 (Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate)

161282-57-1 structure
Product name:Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
- 2-Formylpyrrole-1-carboxylic acid tert-butyl ester
- N-(1,1-Dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
- 1-Boc-pyrrole-2-carboxaldehyde
- N-Boc-pyrrole-2-carboxaldehyde
- tert-butyl 2-formylpyrrole-1-carboxylate
- 1-(tert-butoxycarbonyl)-1H-pyrrole-2-carbaldehyde
- 1-tert-butoxycarbonylpyrrole-2-carboxaldehyde
- N-Boc-pyrrole-2-carbaldehyde
- N-tert-Butyloxycarbonylpyrrole-2-carboxaldehyde
- 3-tert-butyl-2-forMyl-1H-pyrrole-1-carboxylate
- 1H-Pyrrole-1-carboxylic acid, 2-forMyl-, 1,1-diMethylethyl ester
- 1-Boc-pyrrole-2-carboxaldehyde, 98%
- 2-Formyl-pyrrole-1-carboxylic acid tert-butyl ester
- NSHLHMBABZKJHP-UHFFFAOYSA-N
- SB12045
- AM1003
- t-butyl 2-formyl-1h-pyrrole-1-carboxylate
- 1-Boc-1H-pyrrole-2-carbaldehyde
- AS-50443
- N-Boc-pyrrole-2-carboxaldehyde, 97%
- SY162929
- P10245
- J-009807
- 161282-57-1
- Tert-butyl2-formyl-1H-pyrrole-1-carboxylate
- FT-0645874
- AKOS005215825
- Z1255450693
- EN300-181987
- SCHEMBL1960653
- CS-0054074
- N-(dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
- 1-(t-butoxycarbonyl)pyrrole-2-carbaldehyde
- MFCD03086220
- DTXSID30407861
- AM100323
- DB-000582
- Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
-
- MDL: MFCD03086220
- Inchi: 1S/C10H13NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h4-7H,1-3H3
- InChI Key: NSHLHMBABZKJHP-UHFFFAOYSA-N
- SMILES: O(C(N1C([H])=C([H])C([H])=C1C([H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 195.09000
- Monoisotopic Mass: 195.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3
- XLogP3: 1.7
Experimental Properties
- Density: 1.08
- Melting Point: 49-53 °C
- Boiling Point: 292 ºC
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: 1.502
- PSA: 48.30000
- LogP: 2.08380
- Sensitiveness: Air Sensitive
Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Inert atmosphere,2-8°C
Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB280327-1 g |
1-Boc-pyrrole-2-carboxaldehyde, 98%; . |
161282-57-1 | 98% | 1g |
€84.50 | 2023-04-26 | |
abcr | AB280327-5 g |
1-Boc-pyrrole-2-carboxaldehyde, 98%; . |
161282-57-1 | 98% | 5g |
€178.00 | 2023-04-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124714-5g |
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate |
161282-57-1 | 97% | 5g |
¥829 | 2023-04-15 | |
abcr | AB280327-10g |
1-Boc-pyrrole-2-carboxaldehyde, 98%; . |
161282-57-1 | 98% | 10g |
€280.00 | 2024-06-09 | |
abcr | AB280327-25g |
1-Boc-pyrrole-2-carboxaldehyde, 98%; . |
161282-57-1 | 98% | 25g |
€344.60 | 2025-03-19 | |
Apollo Scientific | OR936830-25g |
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate |
161282-57-1 | 95% | 25g |
£450.00 | 2025-02-21 | |
eNovation Chemicals LLC | D745902-100g |
1H-Pyrrole-1-carboxylic acid, 2-formyl-, 1,1-dimethylethyl ester |
161282-57-1 | 97% | 100g |
$1085 | 2023-09-04 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124714-25g |
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate |
161282-57-1 | 97% | 25g |
¥2929 | 2023-04-15 | |
Apollo Scientific | OR936830-1g |
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate |
161282-57-1 | 95% | 1g |
£19.00 | 2025-02-21 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 685658-5G |
Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate |
161282-57-1 | 97% | 5G |
¥677.69 | 2022-02-24 |
Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Related Literature
-
Jay Prakash Soni,Krishna Sowjanya Chemitikanti,Swanand Vinayak Joshi,Nagula Shankaraiah Org. Biomol. Chem. 2020 18 9737
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:161282-57-1)Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate

Purity:99%
Quantity:25g
Price ($):160.0